Cas no 2138277-01-5 (methyl 2-cyclopropanecarbonyl-5,5-difluoro-4-oxopentanoate)

• Product Name: methyl 2-cyclopropanecarbonyl-5,5-difluoro-4-oxopentanoate
• CAS No: 2138277-01-5
• MF: C₁₀H₁₂F₂O₄
• MW: 234.196690559387
• CID: 6427957
• PubChem ID: 165964061
• Update Time: 2025-08-01

methyl 2-cyclopropanecarbonyl-5,5-difluoro-4-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-cyclopropanecarbonyl-5,5-difluoro-4-oxopentanoate
• EN300-1105018
• 2138277-01-5

• Inchi： 1S/C10H12F2O4/c1-16-10(15)6(4-7(13)9(11)12)8(14)5-2-3-5/h5-6,9H,2-4H2,1H3
• InChI Key： ZVZWCNIVSMOCGZ-UHFFFAOYSA-N
• SMILES： FC(C(CC(C(=O)OC)C(C1CC1)=O)=O)F

Computed Properties

• Exact Mass: 234.07036518g/mol
• Monoisotopic Mass: 234.07036518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60.4Ų

Additional information on methyl 2-cyclopropanecarbonyl-5,5-difluoro-4-oxopentanoate

Methyl 2-Cyclopropanecarbonyl-5,5-Difluoro-4-Oxopentanoate (CAS No. 2138277-01-5): An Overview of Its Structure, Synthesis, and Applications

Methyl 2-cyclopropanecarbonyl-5,5-difluoro-4-oxopentanoate (CAS No. 2138277-01-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its complex structure, which includes a cyclopropane ring, difluoro substitution, and an ester functional group. These features contribute to its unique chemical properties and potential applications in various scientific and industrial domains.

The molecular formula of methyl 2-cyclopropanecarbonyl-5,5-difluoro-4-oxopentanoate is C₁₀H₁₁FO₄, and its molecular weight is approximately 216.19 g/mol. The compound's structure can be visualized as a combination of a cyclopropane ring attached to a carbonyl group, with two fluorine atoms substituting at the 5-position of the pentanoate chain. The ester group at the terminal end further enhances its reactivity and solubility properties.

The synthesis of methyl 2-cyclopropanecarbonyl-5,5-difluoro-4-oxopentanoate typically involves several steps, including the formation of the cyclopropane ring, introduction of the difluoro substitution, and esterification. One common approach is to start with a suitable cyclopropane derivative and undergo a series of reactions to introduce the necessary functional groups. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for the production of this compound.

In the context of pharmaceutical research, methyl 2-cyclopropanecarbonyl-5,5-difluoro-4-oxopentanoate has shown promise as an intermediate in the synthesis of various bioactive molecules. Its unique structure makes it an attractive candidate for the development of new drugs with improved pharmacological properties. For instance, studies have demonstrated that compounds derived from this intermediate exhibit enhanced solubility and stability, which are crucial factors in drug design and formulation.

Moreover, the difluoro substitution in methyl 2-cyclopropanecarbonyl-5,5-difluoro-4-oxopentanoate has been shown to influence the electronic properties of the molecule, leading to potential applications in materials science. Fluorinated compounds are known for their unique physical and chemical properties, such as low surface energy and high thermal stability. These characteristics make them valuable in the development of advanced materials for various applications, including coatings, polymers, and electronic devices.

The cyclopropane ring in methyl 2-cyclopropanecarbonyl-5,5-difluoro-4-oxopentanoate also contributes to its reactivity and versatility. Cyclopropane derivatives are often used as building blocks in organic synthesis due to their ability to undergo various chemical transformations. For example, they can participate in ring-opening reactions to form linear or branched products with diverse functionalities. This makes methyl 2-cyclopropanecarbonyl-5,5-difluoro-4-oxopentanoate a valuable starting material for the synthesis of complex organic molecules.

In addition to its synthetic utility, methyl 2-cyclopropanecarbonyl-5,5-difluoro-4-oxopentanoate has been studied for its potential biological activities. Research has shown that compounds derived from this intermediate exhibit anti-inflammatory and anti-cancer properties. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of this compound were effective in inhibiting inflammatory cytokines and inducing apoptosis in cancer cells. These findings highlight the potential therapeutic applications of methyl 2-cyclopropanecarbonyl-5,5-difluoro-4-oxopentanoate-based compounds.

The ester group in methyl 2-cyclopropanecarbonyl-5,5-difluoro-4-oxopentanoate also plays a crucial role in its chemical behavior. Ester groups are known for their hydrolytic stability under certain conditions but can be selectively cleaved under specific acidic or basic conditions. This property makes them useful in controlled release systems for drug delivery applications. By carefully designing the ester linkage, researchers can control the release rate of active compounds over time, thereby improving their therapeutic efficacy.

In conclusion, methyl 2-cyclopropanecarbonyl-5,5-difluoro-4-oxopentanoate (CAS No. 2138277-01-5) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique structure combines a cyclopropane ring with difluoro substitution and an ester group, making it an attractive intermediate for organic synthesis and drug development. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern chemistry and pharmaceutical science.